Cas no 112332-93-1 (6-hydroxy-1-methyl-1H-Indole-3-carboxylic acid methyl ester)

• Product Name: 6-hydroxy-1-methyl-1H-Indole-3-carboxylic acid methyl ester
• CAS No: 112332-93-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD24716373
• CID: 1099229
• PubChem ID: 14144542
• Update Time: 2025-04-20

6-hydroxy-1-methyl-1H-Indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-1-methyl-1H-Indole-3-carboxylic acid methyl ester
• methyl 6-hydroxy-1-methyl-1H-indole-3-carboxylate
• METHYL 6-HYDROXY-1-METHYLINDOLE-3-CARBOXYLATE
• 112332-93-1
• DA-47816
• SCHEMBL5246371

• MDL： MFCD24716373
• Inchi： 1S/C11H11NO3/c1-12-6-9(11(14)15-2)8-4-3-7(13)5-10(8)12/h3-6,13H,1-2H3
• InChI Key： TYLFICUVJRBFNX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C)C2C=C(C=CC=21)O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.5Ų